Cas no 19350-68-6 (N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide)

• Product Name: N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide
• CAS No: 19350-68-6
• MF: C₁₄H₁₃BrN₂O₂S
• MW: 353.234221220016
• CID: 1385845
• PubChem ID: 5051361
• Update Time: 2025-10-05

N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide
• Benzenesu<wbr>
• LogP
• 4-Bromobenzaldehyde tosylhydrazone
• N'-(4-bromobenzylidene)-4-methylbenzenesulfonohydrazide
• MFCD01001172
• N-[(4-bromophenyl)methylideneamino]-4-methylbenzenesulfonamide
• SY318778
• ZINC03971045
• ZINC02807291
• N inverted exclamation mark -(4-Bromobenzylidene)-4-methylbenzenesulfonohydrazide
• C14H13BrN2O2S
• 19350-68-6

• MDL： MFCD01001172
• Inchi： 1S/C14H13BrN2O2S/c1-11-2-8-14(9-3-11)20(18,19)17-16-10-12-4-6-13(15)7-5-12/h2-10,17H,1H3
• InChI Key： BPJBUIWCUYKVNL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C=NNS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 351.98800
• Monoisotopic Mass: 351.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91000
• LogP: 4.54160

Additional information on N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide

N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide (CAS 19350-68-6): A Comprehensive Overview

N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide (CAS 19350-68-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This sulfonohydrazide derivative belongs to the class of arylhydrazones, which are known for their diverse biological activities and utility in various chemical syntheses. The compound features a 4-bromobenzylidene moiety linked to a 4-methylbenzenesulfonohydrazide group, creating a molecular structure that offers interesting reactivity patterns.

The growing interest in N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide can be attributed to several factors that align with current research trends. Scientists are particularly interested in exploring its potential as a building block for pharmaceutical intermediates, given the increasing demand for novel drug discovery platforms. The presence of both bromine and sulfonamide functional groups makes this compound particularly valuable for cross-coupling reactions and other transformations commonly used in medicinal chemistry.

From a structural perspective, CAS 19350-68-6 demonstrates several noteworthy characteristics. The E-configuration of the hydrazone double bond is stabilized by intramolecular interactions, while the electron-withdrawing nature of the sulfonyl group influences the compound's reactivity. These features have led researchers to investigate its potential in catalysis and material science applications, especially in the development of advanced organic materials with specific electronic properties.

The synthesis of N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide typically involves the condensation reaction between 4-bromobenzaldehyde and 4-methylbenzenesulfonohydrazide. This straightforward preparation method has contributed to its popularity in academic and industrial laboratories. Recent studies have focused on optimizing reaction conditions to improve yields and purity, addressing common challenges in hydrazone formation such as byproduct formation and stereochemical control.

In the context of current scientific trends, this compound has emerged as a subject of interest for researchers exploring sustainable chemistry approaches. Its potential application in green synthesis methodologies aligns with the growing emphasis on environmentally friendly chemical processes. The bromine substituent offers opportunities for further functionalization through metal-catalyzed coupling reactions, which are fundamental to modern drug discovery and material design strategies.

Analytical characterization of N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its reliable use in subsequent chemical transformations. The crystalline nature of this material has also prompted investigations into its solid-state properties and potential applications in crystal engineering.

From a commercial perspective, CAS 19350-68-6 has seen steady demand from research institutions and chemical suppliers. The compound's versatility as a chemical intermediate has positioned it as a valuable asset in various synthetic pathways. Market analysis indicates growing interest in this class of compounds, particularly in regions with strong pharmaceutical and specialty chemicals industries.

Safety considerations for handling N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during its use. Storage typically requires protection from moisture and light to maintain stability over extended periods.

The future outlook for CAS 19350-68-6 appears promising, with ongoing research exploring novel applications in medicinal chemistry and material science. Its structural features make it a candidate for development as a pharmacophore in drug design or as a component in functional materials. As synthetic methodologies continue to advance, the compound's utility is expected to expand, potentially opening new avenues in chemical research and industrial applications.

For researchers seeking alternatives or related compounds, N'-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide serves as a prototype for a broader class of sulfonohydrazone derivatives. Variations in the aromatic substituents or the sulfonamide component can lead to compounds with modified properties and applications, making this structural motif a versatile platform for chemical innovation.